1-Octyl-3-methylimidazolium dicyanamide

• IUPAC Name: cyanoiminomethylideneazanide;1-methyl-3-octylimidazol-1-ium
• InChI: InChI=1S/C12H23N2.C2N3/c1-3-4-5-6-7-8-9-14-11-10-13(2)12-14;3-1-5-2-4/h10-12H,3-9H2,1-2H3;/q+1;-1
• InChI Key: BAPSPLZXQMZGAY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCN1C=C[N+](=C1)C.C(=[N-])=NC#N
• Molecular Formula: C14H23N5
• Molecular Weight: 261.37 g/mol

Description

1-Octyl-3-methylimidazolium dicyanamide is a compound with the molecular formula C14H23N5. It is a type of ionic liquid, which are salts in a liquid state. These types of compounds are often used as solvents for various applications due to their unique properties.

Synthesis Analysis

Imidazolium-based ionic liquids can be synthesized through anion-exchange reactions. For instance, 1-alkyl-3-methylimidazolium dicyanamide ionic liquids were synthesized through this method and characterized by FT-IR, 1H-NMR and 13C-NMR spectroscopy.

Molecular Structure Analysis

The molecular structure of 1-Octyl-3-methylimidazolium dicyanamide includes a large asymmetric organic cation and an organic or inorganic anion. The IUPAC name for this compound is cyanoiminomethylideneazanide;1-methyl-3-octylimidazol-1-ium.

Physical And Chemical Properties Analysis

1-Octyl-3-methylimidazolium dicyanamide has a molecular weight of 261.37 g/mol. It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 3. Its rotatable bond count is 7. The exact mass and monoisotopic mass are both 261.19534575 g/mol.

Scientific Research Applications

• Electrochemistry and Energy Storage : Dicyanamide-containing imidazolium ionic liquids, such as 1-ethyl-3-methylimidazolium dicyanamide, have been found to have promising properties for applications in electrochemistry and energy storage, particularly in secondary zinc-air batteries due to their electrochemical, physical, and transport properties (Simons et al., 2013).

• Aerospace Propulsion : The electrospray performance of 1-Butyl-3-methylimidazolium dicyanamide in propulsion systems is significantly influenced by variable flow rates, which is critical in aerospace applications (Miller et al., 2014).

• Toxicity and Environmental Impact : The toxicity of 1-alkyl-3-methylimidazolium dicyanamide ionic liquids, which includes compounds like 1-Octyl-3-methylimidazolium dicyanamide, increases with longer alkyl side-chain lengths. Dicyanamide-based ionic liquids are found to be less toxic than tetrafluoroborate-based ionic liquids (Guo et al., 2021).

• Solvent Applications : Imidazolium ionic liquids with dicyanamide anions, including 1-Octyl-3-methylimidazolium dicyanamide, have been studied for their solvent properties, especially in their ability to dissolve nonpolar compounds (Bogel-Łukasik et al., 2010).

• Corrosion Inhibition : 1-Ethyl-3-methylimidazolium dicyanamide has shown potential as an inhibitor against steel corrosion in acidic environments, which might be applicable to other similar compounds like 1-Octyl-3-methylimidazolium dicyanamide (Tüken et al., 2012).

• Polymerization Processes : Imidazolium-based ionic liquids, including those similar to 1-Octyl-3-methylimidazolium dicyanamide, have been investigated for their role in initiating the polymerization of epoxy resins (Binks et al., 2018).

• Pharmaceutical Applications : The use of imidazolium-based ionic liquids in drug loading and release, as explored in the context of starch nanoparticles, could potentially extend to compounds like 1-Octyl-3-methylimidazolium dicyanamide (Wang et al., 2016).

Safety and Hazards

This compound may be harmful if swallowed and can cause skin and eye irritation. It may also cause respiratory irritation, and it is advised to avoid breathing its dust, fume, gas, mist, vapors, or spray.